Cas no 1805200-27-4 (4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid)

4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid structure
1805200-27-4 structure
Product Name:4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
CAS No:1805200-27-4
MF:C8H3F5INO2
MW:367.011411905289
CID:4895999
Update Time:2025-07-23

4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
    • Inchi: 1S/C8H3F5INO2/c9-6(10)2-1-3(14)15-5(8(11,12)13)4(2)7(16)17/h1,6H,(H,16,17)
    • InChI Key: RKVRDSRHNXDCRA-UHFFFAOYSA-N
    • SMILES: IC1=CC(C(F)F)=C(C(=O)O)C(C(F)(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 298
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2

4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029019700-250mg
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
1805200-27-4 95%
250mg
$989.80 2022-04-01
Alichem
A029019700-500mg
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
1805200-27-4 95%
500mg
$1,668.15 2022-04-01
Alichem
A029019700-1g
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
1805200-27-4 95%
1g
$3,010.80 2022-04-01

4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature

Additional information on 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1805200-27-4)

4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1805200-27-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of difluoromethyl, iodo, and trifluoromethyl substituents, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and receptor modulation.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms enhances the metabolic stability and bioavailability of the resulting molecules, making them attractive candidates for further development. Recent publications have highlighted its use in the preparation of herbicides and fungicides, where the trifluoromethyl group plays a critical role in enhancing the binding affinity to target enzymes.

In medicinal chemistry, 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid has been investigated for its potential as a scaffold for the design of kinase inhibitors. Kinases are a major class of drug targets, and the incorporation of fluorinated pyridines has been shown to improve the selectivity and potency of these inhibitors. A 2023 study demonstrated that derivatives of this compound exhibited promising activity against a range of tyrosine kinases, with IC50 values in the low nanomolar range. These findings suggest that this scaffold could be further optimized for the development of targeted cancer therapies.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. The iodine atom in the molecule provides a convenient handle for radiolabeling, enabling the synthesis of PET tracers for imaging studies. Researchers have recently reported the successful incorporation of this compound into radiolabeled probes for the visualization of enzyme activity in vivo. This approach holds significant promise for the non-invasive monitoring of disease progression and treatment response in conditions such as cancer and neurodegenerative disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce the generation of byproducts. A 2024 study described a novel catalytic method that significantly enhances the efficiency of the key fluorination step, paving the way for more cost-effective production of this valuable intermediate.

In conclusion, 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1805200-27-4) represents a highly versatile compound with broad applications in chemical biology and medicinal chemistry. Ongoing research continues to uncover new opportunities for its use in drug discovery, agrochemical development, and imaging technologies. Future studies will likely focus on further elucidating its mechanism of action and expanding its utility in therapeutic and diagnostic applications.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd